Cas no 21388-77-2 (4-(4-methoxybenzyl)phenol)
4-(4-methoxybenzyl)phenol structure
Product Name:4-(4-methoxybenzyl)phenol
CAS No:21388-77-2
MF:C14H14O2
MW:214.259764194489
CID:911734
PubChem ID:295950
Update Time:2025-04-19
4-(4-methoxybenzyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-methoxybenzyl)phenol
- 4-[(4-methoxyphenyl)methyl]phenol
- 4-(4-Methoxy-benzyl)-phenol
- AC1L6PAJ
- LS-104793
- NSC165598
- Oprea1_312486
- p-(p-Methoxybenzyl)phenol
- phenol, 4-[(4-methoxyphenyl)methyl]-
- SureCN3417942
- DTXSID60304394
- SCHEMBL3417942
- 21388-77-2
- NSC 165598
- NSC-165598
- NS00004834
- InChI=1/C14H14O2/c1-16-14-8-4-12(5-9-14)10-11-2-6-13(15)7-3-11/h2-9,15H,10H2,1H
-
- Inchi: 1S/C14H14O2/c1-16-14-8-4-12(5-9-14)10-11-2-6-13(15)7-3-11/h2-9,15H,10H2,1H3
- InChI Key: XOTIMSKNZMRPGK-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)CC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 214.09942
- Monoisotopic Mass: 214.099
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.12
- Boiling Point: 363°C at 760 mmHg
- Flash Point: 202.7°C
- Refractive Index: 1.585
- PSA: 29.46
- LogP: 2.99160
4-(4-methoxybenzyl)phenol Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
21388-77-2 (4-(4-methoxybenzyl)phenol) Related Products
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- 834-14-0(4-Methoxydiphenylmethane)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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